Cas no 2680691-95-4 (2-(4-Methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 2-(4-Methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680691-95-4
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 5976597
• PubChem ID: 165906550
• Update Time: 2025-10-29

2-(4-Methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284355
• 2-(4-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• 2680691-95-4
• 2-(4-Methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C12H12F3NO3/c1-7-2-4-8(5-3-7)9(10(17)18)6-16-11(19)12(13,14)15/h2-5,9H,6H2,1H3,(H,16,19)(H,17,18)
• InChI Key： IEXUKGDFDCKWCY-UHFFFAOYSA-N
• SMILES： FC(C(NCC(C(=O)O)C1C=CC(C)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(4-Methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

2-(4-Methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic Acid: A Comprehensive Overview

The compound 2-(4-Methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid, identified by the CAS number 2680691-95-4, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a methyl-substituted phenyl group and a trifluoroacetamido substituent. The presence of these groups imparts distinctive chemical properties, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Its structure suggests potential applications as a precursor or intermediate in the synthesis of bioactive molecules. For instance, the trifluoroacetamido group is known to enhance the stability and bioavailability of compounds, making it a valuable component in drug design. Researchers have explored its role in the development of small molecule inhibitors targeting specific enzymes or receptors involved in various diseases, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, this compound has shown promise in the realm of catalytic chemistry. The phenyl group and trifluoroacetamido substituent can act as directing groups in various catalytic reactions, facilitating selective transformations. Recent advancements in asymmetric catalysis have demonstrated the utility of such compounds in producing enantiomerically enriched products, which are critical for pharmaceutical applications.

The synthesis of 2-(4-Methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid involves multi-step processes that require precise control over reaction conditions. Key steps include the introduction of the trifluoroacetamido group via nucleophilic substitution or coupling reactions, followed by functionalization of the phenyl ring. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for downstream applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under specific conditions, it undergoes degradation through hydrolytic pathways, reducing its persistence in the environment. This information is crucial for assessing its safety profile and ensuring compliance with regulatory standards.

In conclusion, 2-(4-Methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid stands as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and development. As scientific understanding continues to evolve, this compound is expected to play an increasingly significant role in advancing innovative solutions across industries.